Cas no 97101-46-7 (Propanoic acid,3-(acetylthio)-2-methyl-, methyl ester)

Propanoic acid,3-(acetylthio)-2-methyl-, methyl ester structure
97101-46-7 structure
Product Name:Propanoic acid,3-(acetylthio)-2-methyl-, methyl ester
CAS No:97101-46-7
MF:C7H12O3S
MW:176.233381271362
CID:800789
PubChem ID:10910100
Update Time:2025-04-19

Propanoic acid,3-(acetylthio)-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-(acetylthio)-2-methyl-, methyl ester
    • methyl 3-(acetylthio)-2-methyl-propanoate
    • methyl 3-(acetylthio)isobutyrate
    • methyl 3-(acetylsulfanyl)-2-methylpropionate
    • DTXSID901276269
    • methyl (r,s)-beta-acetylmercaptoisobutyrate
    • NS00009401
    • methyl 3-acetylsulfanyl-2-methylpropanoate
    • ACMC-209qci
    • methyl beta-(acetylthio)isobutyrate
    • CHEBI:137432
    • SCHEMBL6229414
    • 92065-73-1
    • 97101-46-7
    • methyl 3-(acetylsulfanyl)-2-methylpropanoate
    • methyl 3-(acetylthio)-2-methylpropionate
    • EC 411-040-7
    • methyl 3-(acetylthio)-2-methylpropanoate
    • DL-MATI
    • 3-(Acetylthio)-2-methylpropionic acid methyl ester
    • DTXSID70448011
    • Inchi: 1S/C7H12O3S/c1-5(7(9)10-3)4-11-6(2)8/h5H,4H2,1-3H3
    • InChI Key: ODXYWRPJDYJIPT-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)CC(C(=O)OC)C

Computed Properties

  • Exact Mass: 176.05071541g/mol
  • Monoisotopic Mass: 176.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 68.7Ų

Propanoic acid,3-(acetylthio)-2-methyl-, methyl ester Security Information

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd